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Compound of Interest

Compound Name: TASP0433864

Cat. No.: B611173 Get Quote

TASP0433864 Technical Support Center
This technical support guide provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of TASP0433864.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for solid TASP0433864?

A: Solid TASP0433864 should be stored at +4°C.

Q2: How should I prepare stock solutions of TASP0433864?

A: It is recommended to prepare stock solutions in either DMSO or ethanol. For detailed

calculations based on the product's molecular weight (329.39), refer to the supplier's technical

data sheet.

Q3: What is the solubility of TASP0433864 in common solvents?

A: The maximum solubility of TASP0433864 is 100 mM in DMSO and 20 mM in ethanol.

Q4: How should I store stock solutions of TASP0433864?

A: For optimal stability, it is best practice to aliquot stock solutions into single-use vials to

minimize freeze-thaw cycles. Store these aliquots at -20°C or -80°C for long-term storage. For

short-term storage, solutions can be kept at +4°C, but for no longer than a few days.
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Q5: Is TASP0433864 sensitive to light?

A: While specific data on the photosensitivity of TASP0433864 is not readily available, it is a

general best practice to protect all research compounds from light by storing them in amber

vials or wrapping vials in foil.

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Compound precipitation in

stock solution upon thawing

The concentration of the stock

solution may be too high, or

the compound has a lower

solubility at colder

temperatures.

Gently warm the solution to

room temperature and vortex

to redissolve. If precipitation

persists, consider preparing a

fresh, lower-concentration

stock solution.

Inconsistent experimental

results

The compound may have

degraded due to improper

storage or multiple freeze-thaw

cycles.

Always use freshly prepared

solutions or properly stored

single-use aliquots. Perform a

quality control check of your

compound if degradation is

suspected.

Difficulty dissolving the

compound

The incorrect solvent may be

in use, or the compound may

require sonication for complete

dissolution.

Ensure you are using a

recommended solvent such as

DMSO or ethanol. Gentle

warming and sonication can

aid in dissolution.

Quantitative Data Summary
The following table summarizes the key quantitative information for TASP0433864.
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Parameter Value Unit Source

Molecular Weight 329.39 g/mol

Purity ≥98 % (HPLC)

Solubility

DMSO 100 mM

Ethanol 20 mM

Storage

Solid +4 °C

Experimental Protocols
Protocol for Preparation of a 10 mM Stock Solution in DMSO:

Weighing the Compound: Accurately weigh out a specific mass of TASP0433864 (e.g., 1

mg).

Calculating Solvent Volume: Use the following formula to calculate the required volume of

DMSO: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L)) For 1

mg of TASP0433864 (MW = 329.39) to make a 10 mM (0.01 M) solution: Volume (L) = 0.001

g / (329.39 g/mol * 0.01 mol/L) = 0.0003036 L = 0.304 mL

Dissolution: Add 0.304 mL of high-purity DMSO to the vial containing the compound.

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming may

be applied if necessary.

Storage: Aliquot the stock solution into single-use vials and store at -20°C or -80°C.

Visual Workflows
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Receiving Compound Solution Preparation

Stock Solution Storage

Receive Solid TASP0433864 Store at +4°C Weigh Compound Add DMSO or Ethanol Vortex/Sonicate Aliquot into Single-Use Vials

Long-term Storage
(-20°C or -80°C)

Short-term Storage
(+4°C, < few days)

Click to download full resolution via product page

Caption: Workflow for handling and storage of TASP0433864.
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Precipitate observed in thawed stock solution

Warm to room temperature and vortex

Does precipitate redissolve?

Solution is ready for use

Yes

Gentle sonication

No

Does precipitate redissolve?

Yes

Prepare fresh, lower concentration stock solution

No

Click to download full resolution via product page

Caption: Troubleshooting guide for compound precipitation.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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